6-Bromo-1H-pyrrolo[3,2-b]pyridine

• IUPAC Name: 6-bromo-1H-pyrrolo[3,2-b]pyridine
• InChI: InChI=1S/C7H5BrN2/c8-5-3-7-6(10-4-5)1-2-9-7/h1-4,9H
• InChI Key: OJFFFCVPCVATIV-UHFFFAOYSA-N
• Canonical SMILES: C1=CNC2=C1N=CC(=C2)Br
• Molecular Formula: C7H5BrN2
• DSSTOX Substance ID: DTXSID80640145
• Molecular Weight: 197.03 g/mol
• CAS RN: 944937-53-5

Description

Synthesis Analysis

The synthesis of 6-Bromo-1H-pyrrolo[3,2-b]pyridine and related compounds involves various chemical strategies. For instance, a systematic approach has been developed for synthesizing novel 6-bromo-imidazo[4,5-b]pyridine derivatives, involving the condensation of 5-Bromo-2,3-diaminopyridine with aromatic aldehydes, followed by alkylation reactions (Jabri et al., 2023). Another method reported is the Fischer indole cyclization in polyphosphoric acid for synthesizing 2,3-disubstituted 5-bromo-1H-pyrrolo[2,3-b]pyridine framework, highlighting a synthetic route to build the 5-bromo-7-azaindole scaffold (Alekseyev et al., 2015).

Molecular Structure Analysis

The molecular and crystal structure of related compounds, such as 6-bromo-2-(furan-2-yl)-3-(prop-2-ynyl)-3H-imidazo[4,5-b]pyridine, has been explored through single crystal X-ray diffraction, revealing insights into the molecular geometry and intermolecular interactions present in these compounds (Rodi et al., 2013).

Chemical Reactions and Properties

Functionalization studies of 1H-pyrrolo[2,3-b]pyridine have led to new compounds aimed at agrochemicals and functional materials. This includes the introduction of amino groups and podant-type compounds, demonstrating the versatility of this scaffold in chemical synthesis (Minakata et al., 1992).

Physical Properties Analysis

The physical properties, such as solubility and fluorescence, of polymers containing pyrrolo[3,4-c]pyrrole-1,4-dione units, which are structurally related to this compound, have been studied. These polymers exhibit strong fluorescence and solubility in common organic solvents, indicating the potential of the core structure for applications in materials science (Zhang & Tieke, 2008).

Chemical Properties Analysis

The chemical reactivity and properties of this compound derivatives have been extensively investigated. For example, the synthesis of 6-Bromomethyl-substituted derivatives of pyridin-2(1H)-ones highlights the potential for creating a diverse array of compounds for further chemical exploration and application (Kalme et al., 2004).

Scientific Research Applications

Synthesis of New Polyheterocyclic Compounds

6-Bromo-1H-pyrrolo[3,2-b]pyridine derivatives serve as precursors for synthesizing various polyheterocyclic compounds. For instance, the reaction with arylidene malononitriles and ethyl acetoacetate leads to the formation of pyrido-pyrazolo-pyrimidine derivatives, showcasing the compound's utility in constructing complex heterocyclic structures. These novel pyrazolo[3,4-b]pyridine-based heterocycles demonstrate significant potential in the development of new antibacterial agents, highlighting their relevance in medicinal chemistry research (Abdel‐Latif et al., 2019).

Development of Antibacterial and Antioxidant Agents

This compound-linked sulfonamide derivatives exhibit notable antibacterial and antioxidant properties. These compounds, synthesized through copper-catalyzed coupling reactions, have shown significant activity against both Gram-positive and Gram-negative bacterial strains, compared to standard drugs like streptomycin. Their moderate to good antioxidant properties, assessed through DPPH and superoxide radical scavenging assays, further underscore the compound's versatility in the synthesis of pharmacologically relevant molecules (Variya et al., 2019).

Novel Heterocycle Synthesis via Fischer Cyclization

The Fischer indole cyclization method has been adapted to synthesize 2,3-disubstituted 5-bromo-1H-pyrrolo[2,3-b]pyridine frameworks, demonstrating the compound's utility in generating hard-to-reach heterocycles. This approach facilitates the construction of 5-bromo-7-azaindole scaffolds with various substituents, offering a valuable synthetic route for creating structurally diverse heterocyclic compounds with potential biological activities (Alekseyev et al., 2015).

Safety and Hazards

The compound is classified as Acute Tox. 4 Oral, Eye Dam. 1, Skin Irrit. 2, STOT SE 3. The hazard statements include H302 (Harmful if swallowed), H315 (Causes skin irritation), H318 (Causes serious eye irritation), and H335 (May cause respiratory irritation).

Mechanism of Action

Target of Action

The primary target of 6-Bromo-1H-pyrrolo[3,2-b]pyridine is the Fibroblast Growth Factor Receptors (FGFRs) . FGFRs are a family of receptor tyrosine kinases involved in various cellular processes, including cell proliferation, differentiation, and migration .

Mode of Action

This compound interacts with FGFRs, inhibiting their activity . This inhibition likely occurs through the compound binding to the kinase domain of the receptors, preventing their activation and subsequent downstream signaling .

Biochemical Pathways

The inhibition of FGFRs by this compound affects several key biochemical pathways. FGFRs are involved in signal transduction pathways that regulate organ development, cell proliferation and migration, angiogenesis, and other processes . The inhibition of these receptors can disrupt these pathways, potentially leading to a decrease in cell proliferation and migration .

Result of Action

The inhibition of FGFRs by this compound can lead to significant cellular effects. For instance, it has been reported that a similar compound significantly reduced the migration and invasion abilities of 4T1 cells, a cell line often used in breast cancer research .

Biochemical Analysis

Cellular Effects

It is likely that it influences cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

It is likely that it exerts its effects at the molecular level, including potential binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .

Synthesis routes and methods

Procedure details

To a solution of 5-bromo-2-methyl-3-nitro-pyridine (1.58 g, 7.28 mmol) [prepared according to WO 2006/103449] in dimethylformamide (10 mL) was added dimethylformamide dimethyl acetal (1.65 mL, 12.37 mmol). The reaction mixture was stirred at 100° C. for 1 h, then cooled to room temperature and concentrated in vacuo. The residue was dissolved in glacial acetic acid (25 mL) and iron powder (3.25 g, 58.24 mmol) was added. The reaction mixture was stirred at 100° C. for 21 h, then it was cooled to room temperature. Methanol (25 mL) was added and the suspension was filtered and washed with Methanol. The filtrate was concentrated in vacuo. The residue was partitioned between saturated aqueous sodium bicarbonate and ethyl acetate. The organic layer was separated, dried over sodium sulfate, filtered, and adsorbed on silica gel. Purification on silica gel by flash chromatography using a gradient of 0-70% ethyl acetate/hexane provided 869 mg of the title compound as an ivory solid (60% yield): 1H NMR (DMSO-d6): δ 6.77 (s, 1H), 7.68 (s, 1H), 8.00 (s, 1H), 8.36 (s, 1H), 11.46 (broad s, 1H); MS (m/z) 197, 199 [M+H+]+.